Cas no 4996-15-0 ((3-Nitrophenyl)-propynoic Acid)

• Product Name: (3-Nitrophenyl)-propynoic Acid
• CAS No: 4996-15-0
• MF: C₉H₅NO₄
• MW: 191.140302419662
• MDL: MFCD08060114
• CID: 332011
• Update Time: 2025-09-24

(3-Nitrophenyl)-propynoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenyl)propiolic acid
• (3-Nitrophenyl)-propynoic acid
• 2-Propynoic acid,3-(3-nitrophenyl)-
• 3-(3-nitrophenyl)prop-2-ynoic acid
• (3-Nitro-phenyl)-propinsaeure
• (3-nitro-phenyl)-propiolic acid
• 3-(3-nitrophenyl)-2-propynoic acid
• 3-(3-nitrophenyl)-prop-2-ynoic acid
• 3-(3-Nitrophenyl)propynoic acid
• 3-Nitro-phenyl-acetylencarbonsaeure
• 3-Nitro-phenylpropiolsaeure
• m-Nitro-phenylpropiolsaeure
• (3-Nitrophenyl)-propynoic Acid

• MDL： MFCD08060114
• Inchi： 1S/C9H5NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-3,6H,(H,11,12)
• InChI Key： LOZNNNHOSZGZOD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C#CC(=O)O)C=1)=O

Computed Properties

• Exact Mass: 191.02200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 83.12000
• LogP: 1.55410

Additional information on (3-Nitrophenyl)-propynoic Acid

Comprehensive Analysis of (3-Nitrophenyl)-propynoic Acid (CAS No. 4996-15-0): Properties, Applications, and Industry Trends

(3-Nitrophenyl)-propynoic Acid (CAS No. 4996-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a nitrophenyl group attached to a propynoic acid backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₅NO₄, and distinct properties make it valuable for applications ranging from drug development to material science.

One of the most frequently searched questions about (3-Nitrophenyl)-propynoic Acid revolves around its synthesis methods. Researchers often explore its preparation via Sonogashira coupling or other palladium-catalyzed reactions, which are topics of high interest in academic forums. The compound’s reactivity with amines and alcohols also makes it a subject of study for peptide coupling and polymer modification, aligning with the growing demand for biodegradable materials.

In the context of pharmaceutical applications, 4996-15-0 is investigated as a precursor for anti-inflammatory agents and antimicrobial compounds. Recent studies highlight its potential in cancer research, particularly in designing inhibitors targeting specific enzymes. This aligns with the surge in searches for "nitrophenyl derivatives in medicine" and "propynoic acid uses in drug discovery," reflecting broader industry trends toward targeted therapies.

The spectroscopic properties of (3-Nitrophenyl)-propynoic Acid, including its IR and NMR spectra, are another hot topic among chemists. Analytical techniques like HPLC and mass spectrometry are often employed to characterize its purity, a critical factor for laboratories adhering to Good Manufacturing Practices (GMP). Such details are frequently searched by quality control professionals and synthetic chemists.

From an industrial perspective, the compound’s role in agrochemical formulations has gained traction. Its derivatives are explored for crop protection solutions, resonating with the global push for sustainable agriculture. Searches for "nitrophenyl-based herbicides" and "eco-friendly agrochemicals" underscore this trend, making 4996-15-0 relevant to both researchers and manufacturers.

Environmental considerations are also pivotal. The biodegradability and toxicity profile of (3-Nitrophenyl)-propynoic Acid are subjects of ongoing research, addressing concerns about green chemistry. Regulatory bodies and environmental scientists frequently examine such data, driving searches for "safe chemical intermediates" and "EPA-compliant compounds."

In summary, (3-Nitrophenyl)-propynoic Acid (CAS No. 4996-15-0) is a multifaceted compound with expanding applications in pharmaceuticals, materials science, and agrochemicals. Its synthesis, reactivity, and industrial relevance continue to inspire innovation, making it a cornerstone in modern chemical research.